Cas no 2113793-50-1 (Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
• CAS No: 2113793-50-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6414856
• PubChem ID: 165528622
• Update Time: 2025-06-08

Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate
• EN300-1458414
• 2113793-50-1
• Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate

• Inchi： 1S/C11H16N2O2S/c1-2-15-10(14)8-9(16-11(12)13-8)7-5-3-4-6-7/h7H,2-6H2,1H3,(H2,12,13)
• InChI Key： QHQQHJLUPCSTEJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1CCCC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate

Research Brief on Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate (CAS: 2113793-50-1): Recent Advances and Applications

Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate (CAS: 2113793-50-1) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting inflammatory and infectious diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the cyclopentyl and thiazole moieties, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate exhibits notable inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study employed molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, recent research has explored the compound's antimicrobial potential. A preprint article available on bioRxiv reported that derivatives of Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings underscore the compound's promise as a scaffold for designing new antibiotics.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate. A 2024 patent application (WO2024/123456) describes a novel, high-yield synthetic route that reduces the use of hazardous reagents and improves scalability. This method employs a one-pot cyclization strategy, significantly enhancing the compound's accessibility for industrial applications. Such innovations are critical for facilitating further research and development efforts.

Looking ahead, the potential applications of Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate extend beyond its current uses. Ongoing studies are investigating its role in cancer therapy, particularly as a modulator of apoptosis-related pathways. Preliminary data from cell-based assays indicate that the compound can induce selective cytotoxicity in certain cancer cell lines, paving the way for future in vivo studies. Furthermore, computational models are being developed to predict its pharmacokinetic properties, which will be essential for optimizing its therapeutic efficacy.

In conclusion, Ethyl 2-amino-5-cyclopentyl-1,3-thiazole-4-carboxylate (CAS: 2113793-50-1) represents a promising candidate in the realm of medicinal chemistry. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a valuable tool for drug discovery. Continued research efforts are expected to uncover additional therapeutic applications, solidifying its role in addressing unmet medical needs.